Cas no 1823417-57-7 (tert-Butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-Butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 1823417-57-7
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 4621619
• Update Time: 2025-05-21

tert-Butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• YXC41757
• SB52016
• D72629

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-8-13(9-15)10(4-6-14)5-7-17-13/h10H,4-9,14H2,1-3H3
• InChI Key： QDFYBBOCEAHFOU-UHFFFAOYSA-N
• SMILES： O1CCC(CCN)C21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 0.4
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

tert-Butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 1823417-57-7, commonly referred to as tert-butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique spirocyclic structure, which combines a five-membered and a four-membered ring system, creating a molecule with exceptional structural complexity and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of tert-butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate, leveraging advanced catalytic techniques and stereochemical control. The molecule's structure features a tert-butyl group, which contributes to its stability and solubility properties, while the aminoethyl moiety introduces potential for bioactivity and reactivity. The spirocyclic framework is particularly intriguing, as it allows for unique interactions within biological systems and offers opportunities for drug design.

Research into the biological activity of tert-butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate has revealed promising results in preclinical studies. The compound has demonstrated potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer therapy. Its ability to interact with specific protein targets makes it a candidate for drug development programs aimed at addressing unmet medical needs.

In addition to its pharmacological applications, tert-butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate has shown utility in materials science. Its rigid spirocyclic structure lends itself to applications in the development of advanced polymers and nanomaterials. Researchers have explored its use as a building block for self-assembling materials, where its unique geometry can influence the formation of ordered nanostructures.

The synthesis of tert-butyl 8-(2-aminoethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate involves a multi-step process that incorporates principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization to introduce the tert-butyl and aminoethyl groups. The stereochemical outcome of these reactions is critical, as it determines the compound's biological activity and physical properties.

From an analytical standpoint, tert-butyl 8-(2-aminoethyl)-5 oxaspiro[3.4]octane carboxylate has been extensively characterized using advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, stereochemistry, and intermolecular interactions, further enhancing our understanding of its behavior in different environments.

Looking ahead, the continued exploration of tert-butyl 8-(2-aminoethyl)-5 oxaspiro[3.4]octane carboxylate holds significant promise for both academic research and industrial applications. Its unique combination of structural features positions it as a valuable tool in drug discovery efforts and materials innovation.